Cas no 1781984-45-9 (tert-butyl 4-(hydroxymethyl)-octahydrocyclopenta[c]pyrrole-2-carboxylate)
1781984-45-9 structure
Product Name:tert-butyl 4-(hydroxymethyl)-octahydrocyclopenta[c]pyrrole-2-carboxylate
CAS No:1781984-45-9
MF:C13H23NO3
MW:241.326624155045
CID:4615640
PubChem ID:84048568
Update Time:2024-11-08
tert-butyl 4-(hydroxymethyl)-octahydrocyclopenta[c]pyrrole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- D77542
- 1781984-45-9
- tert-butyl 4-(hydroxymethyl)-octahydrocyclopenta[c]pyrrole-2-carboxylate
- CS-W000078
- tert-Butyl4-(hydroxymethyl)hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
- EN300-7161268
- tert-Butyl 4-(hydroxymethyl)hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
- tert-butyl 4-(hydroxymethyl)-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate
-
- Inchi: 1S/C13H23NO3/c1-13(2,3)17-12(16)14-6-9-4-5-10(8-15)11(9)7-14/h9-11,15H,4-8H2,1-3H3
- InChI Key: JFAKHELXPGAHHG-UHFFFAOYSA-N
- SMILES: OCC1CCC2CN(C(=O)OC(C)(C)C)CC21
Computed Properties
- Exact Mass: 241.16779360g/mol
- Monoisotopic Mass: 241.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 49.8Ų
tert-butyl 4-(hydroxymethyl)-octahydrocyclopenta[c]pyrrole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM536756-100mg |
tert-Butyl 4-(hydroxymethyl)hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate |
1781984-45-9 | 98% | 100mg |
$307 | 2023-03-26 | |
| Chemenu | CM536756-250mg |
tert-Butyl 4-(hydroxymethyl)hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate |
1781984-45-9 | 98% | 250mg |
$522 | 2023-03-26 | |
| Chemenu | CM536756-1g |
tert-Butyl 4-(hydroxymethyl)hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate |
1781984-45-9 | 98% | 1g |
$1045 | 2023-03-26 | |
| ChemScence | CS-W000078-100mg |
Cyclopenta[c]pyrrole-2(1H)-carboxylic acid, hexahydro-4-(hydroxymethyl)-, 1,1-dimethylethyl ester |
1781984-45-9 | 100mg |
$328.0 | 2022-04-27 | ||
| ChemScence | CS-W000078-250mg |
Cyclopenta[c]pyrrole-2(1H)-carboxylic acid, hexahydro-4-(hydroxymethyl)-, 1,1-dimethylethyl ester |
1781984-45-9 | 250mg |
$656.0 | 2022-04-27 | ||
| ChemScence | CS-W000078-500mg |
Cyclopenta[c]pyrrole-2(1H)-carboxylic acid, hexahydro-4-(hydroxymethyl)-, 1,1-dimethylethyl ester |
1781984-45-9 | 500mg |
$1055.0 | 2022-04-27 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1048091-100mg |
tert-Butyl 4-(hydroxymethyl)hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate |
1781984-45-9 | 98% | 100mg |
¥2394 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1048091-250mg |
tert-Butyl 4-(hydroxymethyl)hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate |
1781984-45-9 | 98% | 250mg |
¥5092 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1048091-1g |
tert-Butyl 4-(hydroxymethyl)hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate |
1781984-45-9 | 98% | 1g |
¥8148 | 2023-04-09 | |
| Aaron | AR00Q5I3-50mg |
tert-butyl 4-(hydroxymethyl)-octahydrocyclopenta[c]pyrrole-2-carboxylate |
1781984-45-9 | 95% | 50mg |
$340.00 | 2025-02-14 |
tert-butyl 4-(hydroxymethyl)-octahydrocyclopenta[c]pyrrole-2-carboxylate Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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